Cas no 28664-92-8 (3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid)

• Product Name: 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid
• CAS No: 28664-92-8
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD03986072
• CID: 260195
• PubChem ID: 120004
• Update Time: 2025-05-26

3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 3-(phenoxymethyl)-
• 3-(phenoxymethyl)-1-benzofuran-2-carboxylic acid
• 3-PHENOXYMETHYL-BENZOFURAN-2-CARBOXYLIC ACID
• 3-(phenoxymethyl)-1-benzofuran-2-carboxylate
• 3-(Phenoxymethyl)-2-benzofurancarboxylic acid
• Enamine_005649
• 3-(Phenoxymethyl)benzofuran-2-carboxylic acid
• SCHEMBL447564
• A912540
• MFCD03986072
• CS-0220298
• HMS1410A17
• 2-Benzofurancarboxylic acid, 3-(phenoxymethyl)-
• EN300-06289
• DI27M2A53A
• Z56917416
• IDI1_007884
• EINECS 249-139-0
• DTXSID70182822
• NS00028517
• AB00764536-01
• 3-(phenoxymethyl)-2-benzofurancarboxylicacid
• UNII-DI27M2A53A
• AKOS000271104
• 3-(Phenoxymethyl)benzofuran-2-carboxylicacid
• 28664-92-8
• DTXCID10105313
• G41071
• 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid

• MDL： MFCD03986072
• Inchi： 1S/C16H12O4/c17-16(18)15-13(10-19-11-6-2-1-3-7-11)12-8-4-5-9-14(12)20-15/h1-9H,10H2,(H,17,18)
• InChI Key： VJKTUIWQQYVRRB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(COC2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 3.6

Experimental Properties

• Density: 1.317
• Boiling Point: 440.6°Cat760mmHg
• Flash Point: 220.3°C
• PSA: 59.67

Additional information on 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid

Exploring the Potential of 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic Acid (CAS No. 28664-92-8) in Modern Research and Applications

3-(Phenoxymethyl)-1-benzofuran-2-carboxylic acid, identified by the CAS registry number 28664-92-8, is a compound of significant interest in contemporary chemical and pharmaceutical research. This compound, characterized by its unique benzofuran backbone and phenoxymethyl substituent, has garnered attention due to its potential applications in various fields, including drug discovery, material science, and biotechnology. Recent studies have highlighted its promising properties, making it a focal point for researchers seeking innovative solutions in these domains.

The structure of 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic acid is notable for its aromaticity and functional groups, which contribute to its versatile reactivity. The benzofuran moiety provides a rigid framework that can facilitate interactions with biological targets, while the phenoxymethyl group introduces additional electronic and steric effects. These features make the compound an attractive candidate for exploring new chemical reactions and designing bioactive molecules. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, enhancing its accessibility for large-scale studies.

Recent research has focused on the pharmacological properties of CAS No. 28664-92-8. In vitro studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production in immune cells. Additionally, investigations into its antioxidant activity have revealed its ability to scavenge free radicals, suggesting applications in combating oxidative stress-related disorders. These findings underscore the compound's potential as a lead molecule for drug development.

In the realm of material science, 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic acid has shown promise as a precursor for advanced materials. Its ability to form stable coordination complexes with metal ions has led to explorations in catalysis and sensing technologies. Recent breakthroughs in nanotechnology have leveraged this property to develop novel sensors for environmental monitoring, highlighting the compound's versatility beyond traditional chemical applications.

The environmental impact of synthesizing and utilizing CAS No. 28664-92-8 has also been a topic of recent research. Studies have emphasized the importance of adopting green chemistry principles to minimize waste and energy consumption during production. Innovations in catalytic processes and recycling strategies have been proposed to enhance the sustainability of this compound's synthesis, aligning with global efforts toward eco-friendly chemical manufacturing.

In conclusion, 3-(Phenoxymethyl)-1-benzofuran-2-carboxylic acid (CAS No. 28664-92-8) stands as a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to unravel its capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.